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Introduction
(tert-Butyldimethylsilyloxy)malononitrile, often referred to as TBS-MAC, is a versatile

masked acyl cyanide (MAC) reagent that serves as a nucleophilic one-carbon synthon. Its

unique reactivity, stemming from the acidic methine proton, allows for its use in carbon-carbon

bond-forming reactions under mild conditions. When combined with chiral catalysts, TBS-MAC

participates in highly enantioselective transformations, providing access to valuable chiral

building blocks for the synthesis of complex molecules and active pharmaceutical ingredients.

This document provides detailed application notes and protocols for the asymmetric synthesis

utilizing (tert-Butyldimethylsilyloxy)malononitrile, with a focus on the squaramide-catalyzed

enantioselective Michael addition to enones.

Data Presentation: Enantioselective Michael
Addition of TBS-MAC to Enones
The following table summarizes the quantitative data for the enantioselective Michael addition

of (tert-Butyldimethylsilyloxy)malononitrile to various enones, catalyzed by a chiral
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squaramide catalyst. This reaction demonstrates the utility of TBS-MAC in constructing chiral γ-

dicyanomethylene ketones with high yields and enantioselectivities.[1][2][3]

Entry
Enone
Substrate

Product Yield (%)[1][2] ee (%)[1][2]

1 Chalcone 92 96

2 4-Nitrochalcone 95 97

3
4-

Chlorochalcone
93 96

4
4-

Methylchalcone
90 95

5

(E)-1,3-

Diphenylprop-2-

en-1-one

91 96

6
(E)-4-Phenylbut-

3-en-2-one
94 92

Experimental Protocols
General Procedure for the Squaramide-Catalyzed
Enantioselective Michael Addition of (tert-
Butyldimethylsilyloxy)malononitrile to Enones[1][2]
This protocol is based on the work of Rawal and coworkers and describes a general method for

the asymmetric conjugate addition of TBS-MAC to α,β-unsaturated ketones.

Materials:

(tert-Butyldimethylsilyloxy)malononitrile (TBS-MAC)

Substituted enone
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Chiral squaramide catalyst (e.g., (1S,2S)-N,N'-bis(3,5-

bis(trifluoromethyl)phenyl)cyclohexane-1,2-diamine-derived squaramide)

Dichloromethane (CH₂Cl₂, anhydrous)

4 Å Molecular sieves (optional, to prevent hydrolysis)

Silica gel for column chromatography

Hexanes and Ethyl acetate for chromatography

Procedure:

To a flame-dried vial equipped with a magnetic stir bar, add the chiral squaramide catalyst

(0.015 mmol, 5 mol%).

Add the enone (0.30 mmol, 1.0 equiv) to the vial.

If the enone is prone to hydrolysis, add activated 4 Å molecular sieves.

Add anhydrous dichloromethane (0.6 mL).

Cool the mixture to the desired temperature (e.g., -30 °C).

Add (tert-Butyldimethylsilyloxy)malononitrile (0.36 mmol, 1.2 equiv) to the reaction

mixture.

Stir the reaction at the specified temperature until the enone is consumed, as monitored by

thin-layer chromatography (TLC). Reaction times may vary depending on the substrate.

Upon completion, concentrate the reaction mixture under reduced pressure.

Purify the residue by flash column chromatography on silica gel using a mixture of hexanes

and ethyl acetate as the eluent to afford the desired Michael adduct.

Determine the enantiomeric excess (ee) of the product by chiral stationary phase high-

performance liquid chromatography (HPLC).
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Visualizations
Experimental Workflow

Experimental Workflow for Asymmetric Michael Addition

Combine Chiral Catalyst and Enone

Add Anhydrous Dichloromethane

Cool to -30 °C

Add TBS-MAC

Stir until Completion (TLC Monitoring)

Concentrate Reaction Mixture

Silica Gel Chromatography

Determine Yield and ee (HPLC)

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1278622?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278622?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: General experimental workflow for the asymmetric Michael addition.

Proposed Catalytic Cycle
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Caption: Key interactions in the proposed catalytic cycle.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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